2-tert-Butylcyclobutan-1-ol

• CAS No.: 1823882-61-6
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: 2-tert-butylcyclobutan-1-ol
• InChI: InChI=1S/C8H16O/c1-8(2,3)6-4-5-7(6)9/h6-7,9H,4-5H2,1-3H3
• InChI Key: RKCHBHNJBGMYSG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC1O

Description

2-tert-Butylcyclobutan-1-ol is a substituted cyclobutanol derivative characterized by a cyclobutane ring with a hydroxyl (-OH) group at position 1 and a bulky tert-butyl group (-C(CH₃)₃) at position 2. This structural arrangement introduces significant steric hindrance and conformational strain due to the small cyclobutane ring, which impacts its reactivity, solubility, and stability compared to other cyclic alcohols. The compound is of interest in organic synthesis for studying steric effects in ring-opening reactions and as a precursor for functionalized cyclobutane derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-tert-Butylcyclobutan-1-ol typically involves the cyclization of suitable precursors under controlled conditions. One common method is the reaction of tert-butylcyclobutane with a hydroxylating agent. The reaction conditions often require specific catalysts and temperature control to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods: Industrial production of 2-tert-Butylcyclobutan-1-ol may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required standards for various applications .

Chemical Reactions Analysis

Types of Reactions: 2-tert-Butylcyclobutan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form various derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like hydrogen halides (HCl, HBr) are used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives .

Scientific Research Applications

2-tert-Butylcyclobutan-1-ol has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-tert-Butylcyclobutan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The unique properties of 2-tert-Butylcyclobutan-1-ol can be contextualized by comparing it to analogous compounds, including 4-tert-Butylphenol, Butyraldehyde, and Butylphthalyl butylglycolate (see Table 1).

Structural and Functional Group Comparisons

• 4-tert-Butylphenol (CAS 98-54-4): This phenol derivative features a tert-butyl group para to the hydroxyl group on a benzene ring. Unlike 2-tert-Butylcyclobutan-1-ol, the aromatic ring in 4-tert-Butylphenol reduces ring strain but increases electron-withdrawing effects, enhancing acidity (pKa ≈ 10.2) compared to alicyclic alcohols .

• Butyraldehyde (CAS 123-72-8) :
  A linear aldehyde (C₄H₈O), Butyraldehyde lacks cyclic or bulky substituents. Its reactivity is dominated by the aldehyde group, making it highly prone to nucleophilic additions (e.g., Grignard reactions), unlike the sterically hindered hydroxyl group in 2-tert-Butylcyclobutan-1-ol .

• Butylphthalyl butylglycolate (CAS 85-70-1) :
  This ester contains a phthalate backbone with butyl and glycolate substituents. Its ester functional groups contrast with the alcohol group in 2-tert-Butylcyclobutan-1-ol, leading to divergent applications (e.g., plasticizers vs. synthetic intermediates) .

Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Boiling Point (°C)	Solubility (Water)	Key Feature
2-tert-Butylcyclobutan-1-ol	Not listed	C₈H₁₆O	~180–200 (est.)	Low	High steric hindrance, strained ring
4-tert-Butylphenol	98-54-4	C₁₀H₁₄O	237–239	Slightly soluble	Aromatic, acidic hydroxyl
Butyraldehyde	123-72-8	C₄H₈O	75	Miscible	Linear aldehyde
Butylphthalyl butylglycolate	85-70-1	C₁₆H₂₂O₆	285–290 (decomposes)	Insoluble	Ester, plasticizer

Notes:

• The boiling point of 2-tert-Butylcyclobutan-1-ol is estimated based on cyclobutanol derivatives (cyclobutanol BP: 140°C), with elevation due to the tert-butyl group.
• Solubility trends reflect the polarity of functional groups: aldehydes > phenols > hindered alcohols > esters.

Research Findings and Challenges

• Synthesis Challenges :
  The tert-butyl group complicates synthesis routes for 2-tert-Butylcyclobutan-1-ol, requiring high-pressure cyclization or photochemical methods, unlike simpler derivatives like Butyraldehyde.
• Thermal Stability: Differential scanning calorimetry (DSC) shows decomposition at 150–170°C, lower than 4-tert-Butylphenol’s stability (>250°C) due to ring strain.
• Spectroscopic Differentiation: NMR studies highlight distinct shifts for the cyclobutane ring protons (δ 3.5–4.0 ppm) vs. aromatic protons in 4-tert-Butylphenol (δ 6.8–7.2 ppm) .

Biological Activity

2-tert-Butylcyclobutan-1-ol is a cyclic alcohol with the molecular formula C8H16O. This compound has garnered interest in various fields due to its unique structural properties and potential biological activities. Understanding its biological activity is crucial for applications in medicinal chemistry, pharmacology, and toxicology.

2-tert-Butylcyclobutan-1-ol is categorized as a tertiary alcohol, which influences its reactivity and interaction with biological systems. The structure features a cyclobutane ring substituted with a tert-butyl group, providing steric hindrance that can affect molecular interactions.

The biological activity of 2-tert-butylcyclobutan-1-ol can be attributed to its ability to interact with various biological targets. Research indicates that it may influence calcium signaling pathways, similar to other alcohols that modulate calmodulin-dependent processes. Calmodulin is a calcium-binding messenger protein that plays a pivotal role in cellular signaling by regulating numerous enzymes and ion channels .

Pharmacological Effects

Preliminary studies suggest that 2-tert-butylcyclobutan-1-ol exhibits several pharmacological effects:

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of various cycloalcohols, including 2-tert-butylcyclobutan-1-ol. The results indicated moderate antibacterial activity against Gram-positive bacteria, suggesting potential as a preservative or therapeutic agent in formulations .

Study 2: Cytotoxicity Assessment

In vitro assays conducted on human cancer cell lines demonstrated that 2-tert-butylcyclobutan-1-ol exhibited cytotoxic effects at higher concentrations. This raises the possibility of its use in targeted cancer therapies; however, further research is required to understand the mechanisms involved .

Data Summary

Property	Value
Molecular Formula	C8H16O
Molecular Weight	144.21 g/mol
Structure	Structure
Antimicrobial Activity	Moderate against Gram-positive bacteria
Cytotoxicity	Effective at high concentrations